Cas no 279250-90-7 (1H-Imidazole-5-carbonitrile,2-(2-thiazolyl)-)

1H-Imidazole-5-carbonitrile,2-(2-thiazolyl)- structure
279250-90-7 structure
Product Name:1H-Imidazole-5-carbonitrile,2-(2-thiazolyl)-
CAS No:279250-90-7
MF:C7H4N4S
MW:176.19845867157
CID:248228
PubChem ID:10678850
Update Time:2025-04-19

1H-Imidazole-5-carbonitrile,2-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carbonitrile,2-(2-thiazolyl)-
    • 1H-Imidazole-4-carbonitrile,2-(2-thiazolyl)- (9CI)
    • 2-(2-thiazolyl)-4-cyano-1H-imidazole
    • 279250-90-7
    • 2-(Thiazol-2-yl)-1H-imidazole-5-carbonitrile
    • SCHEMBL2043735
    • Inchi: 1S/C7H4N4S/c8-3-5-4-10-6(11-5)7-9-1-2-12-7/h1-2,4H,(H,10,11)
    • InChI Key: XZBOZGVRHYXHAU-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C1=NC=C(C#N)N1

Computed Properties

  • Exact Mass: 176.01566732g/mol
  • Monoisotopic Mass: 176.01566732g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 93.6Ų

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